2-(4-fluorophenyl)-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
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Description
2-(4-fluorophenyl)-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C20H19FN4O3S and its molecular weight is 414.46. The purity is usually 95%.
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Scientific Research Applications
Related Research Applications
Anti-inflammatory Activity : Derivatives similar to the compound , particularly those involving fluorophenyl and furan components, have been synthesized and evaluated for their anti-inflammatory activity. For instance, Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, demonstrating significant anti-inflammatory activities in some compounds (Sunder & Maleraju, 2013).
Anticancer Activity : Compounds incorporating fluoro-substituted benzo[b]pyran have been evaluated for their anti-lung cancer activity, showcasing the potential for related compounds to serve as anticancer agents. Hammam et al. (2005) synthesized compounds that displayed anticancer activity at low concentrations against several human cancer cell lines (Hammam et al., 2005).
Antipsychotic Potential : Derivatives with structural similarities, such as those involving the 2-fluorophenyl component, have been investigated for their antipsychotic-like profiles in behavioral animal tests. Wise et al. (1987) described the synthesis and pharmacological evaluation of a series of compounds with potential antipsychotic activities, highlighting the diverse therapeutic areas these structural components can impact (Wise et al., 1987).
Radiolabeling and Imaging : Compounds designed with fluorine atoms in their structure, akin to the compound , have been developed for radiolabeling with fluorine-18, facilitating in vivo imaging using positron emission tomography (PET). Dollé et al. (2008) synthesized and evaluated a novel series of compounds for imaging the translocator protein (18 kDa) with PET, demonstrating the applicability of such compounds in diagnostic imaging (Dollé et al., 2008).
Properties
IUPAC Name |
2-(4-fluorophenyl)-N-[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN4O3S/c21-14-5-3-13(4-6-14)8-18(26)23-20-16-11-29-12-17(16)24-25(20)10-19(27)22-9-15-2-1-7-28-15/h1-7H,8-12H2,(H,22,27)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZFZENWBZBYHIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N(N=C2CS1)CC(=O)NCC3=CC=CO3)NC(=O)CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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